Cas no 5881-57-2 (1H-Pyrrole-3-carboxylic acid, 2-methyl-4-(4-nitrophenyl)-, ethyl ester)

• Product name: 1H-Pyrrole-3-carboxylic acid, 2-methyl-4-(4-nitrophenyl)-, ethyl ester
• CAS No: 5881-57-2
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 1612328

1H-Pyrrole-3-carboxylic acid, 2-methyl-4-(4-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-methyl-4-(4-nitrophenyl)-, ethyl ester

• Inchi： 1S/C14H14N2O4/c1-3-20-14(17)13-9(2)15-8-12(13)10-4-6-11(7-5-10)16(18)19/h4-8,15H,3H2,1-2H3
• InChI Key： WPOPTEQBHPYPBL-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C([N+]([O-])=O)C=C2)C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 274.09542

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Melting Point: 165 °C
• Boiling Point: 494.9±45.0 °C(Predicted)
• PSA: 85.23
• pka: 15.07±0.50(Predicted)